Cas no 62291-11-6 (2-Propanone, 1,3-bis(3-fluorophenyl)-)

• Product Name: 2-Propanone, 1,3-bis(3-fluorophenyl)-
• CAS No: 62291-11-6
• MF: C₁₅H₁₂F₂O
• MW: 246.251991271973
• CID: 450577
• PubChem ID: 20317055
• Update Time: 2025-04-19

2-Propanone, 1,3-bis(3-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propanone, 1,3-bis(3-fluorophenyl)-
• 1,3-bis(3-fluorophenyl)propan-2-one
• DTXSID80605097
• SCHEMBL6864466
• AKOS010468747
• 62291-11-6

• Inchi： 1S/C15H12F2O/c16-13-5-1-3-11(7-13)9-15(18)10-12-4-2-6-14(17)8-12/h1-8H,9-10H2
• InChI Key： BAYWHBXGIDGTLM-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)CC(CC1C=CC=C(C=1)F)=O

Computed Properties

• Exact Mass: 246.08566
• Monoisotopic Mass: 246.08562133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Linear 1,3-diarylpropanoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids